Cas no 80589-78-2 (Benzeneacetic acid,4-(5-ethoxy-2-oxazolyl)-)

• Product Name: Benzeneacetic acid,4-(5-ethoxy-2-oxazolyl)-
• CAS No: 80589-78-2
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 725558
• PubChem ID: 3062295
• Update Time: 2025-04-19

Benzeneacetic acid,4-(5-ethoxy-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(5-ethoxy-2-oxazolyl)-
• 2-[4-(5-ethoxy-1,3-oxazol-2-yl)phenyl]acetic acid
• BRN 4470149
• DTXSID00230421
• 80589-78-2
• Benzeneacetic acid, 4-(5-ethoxy-2-oxazolyl)-
• 4-(5-Ethoxy-2-oxazolyl)benzeneacetic acid

• Inchi： 1S/C13H13NO4/c1-2-17-12-8-14-13(18-12)10-5-3-9(4-6-10)7-11(15)16/h3-6,8H,2,7H2,1H3,(H,15,16)
• InChI Key： BDCKBJJYDVLYCH-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1C=CC(CC(=O)O)=CC=1)OCC

Computed Properties

• Exact Mass: 247.084
• Monoisotopic Mass: 247.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 432.9°C at 760 mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.553